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Compound of Interest

Compound Name: cs87

Cat. No.: B2439096

Technical Support Center: C 87

Welcome to the technical support center for C 87, a potent and selective direct inhibitor of
Factor Xa. This resource is designed to assist researchers, scientists, and drug development
professionals in overcoming common challenges encountered during experimentation, with a
particular focus on solubility issues.

Frequently Asked Questions (FAQS)
Q1: What is C 87 and what is its primary mechanism of action?

Al: C 87 is an orally active anticoagulant that functions as a direct inhibitor of Factor Xa (FXa).
[1][2][3] By binding directly to both free and clot-bound FXa, C 87 blocks the conversion of
prothrombin to thrombin, a key step in the coagulation cascade. This inhibition of thrombin
generation ultimately prevents the formation of blood clots.[3][4][5]

Q2: Why does C 87 exhibit poor aqueous solubility?

A2: C 87 is classified as a Biopharmaceutics Classification System (BCS) Class Il drug, which
is characterized by low solubility and high permeability.[6][7] Its molecular structure contributes
to its hydrophobic nature, making it practically insoluble in water and aqueous media.[1]

Q3: What are the common challenges encountered when working with C 87 in the lab?

A3: The primary challenge is its low aqueous solubility, which can lead to:
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Difficulty in preparing stock solutions for in vitro assays.

Precipitation of the compound in aqueous buffers.

Inaccurate results in cell-based assays due to non-homogenous solutions.

Challenges in developing oral formulations with adequate bioavailability.
Q4: In which solvents is C 87 soluble?

A4: C 87 is slightly soluble in some organic solvents. For preparing stock solutions, Dimethyl
Sulfoxide (DMSO) and Dimethylformamide (DMF) are commonly used.[2] It is sparingly soluble
in aqueous buffers, and for experimental purposes, a common approach is to first dissolve C
87 in DMSO and then dilute it with the aqueous buffer of choice.[2]

Troubleshooting Guide: C 87 Solubility Issues

This guide provides solutions to specific problems you might encounter during your
experiments with C 87.
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Problem

Possible Cause

Recommended Solution

Precipitation of C 87 upon
dilution of DMSO stock in

agueous buffer.

The concentration of C 87
exceeds its solubility limit in
the final aqueous solution. The
percentage of DMSO in the
final solution is too low to

maintain solubility.

- Increase the final
concentration of DMSO in your
working solution (ensure it is
compatible with your
experimental system). -
Decrease the final
concentration of C 87. -
Prepare a fresh, lower
concentration stock solution in
DMSO. - Consider using a co-
solvent system or a solubility-
enhancing excipient in your
buffer.

Inconsistent results in cell-

based assays.

C 87 may be precipitating in
the cell culture medium,
leading to variable effective

concentrations.

- Visually inspect the culture
medium for any signs of
precipitation after adding C 87.
- Reduce the final
concentration of C 87. -
Increase the serum
concentration in the medium if
your experiment allows, as
serum proteins can sometimes
help to solubilize hydrophobic
compounds. - Prepare a solid
dispersion of C 87 with a
hydrophilic polymer to improve

its aqueous dispersibility.

Low and variable oral
bioavailability in animal

studies.

Poor dissolution of C 87 in the

gastrointestinal tract.

- Formulate C 87 as a solid
dispersion with a hydrophilic
carrier like PEG 4000 or
Poloxamer 188 to enhance its
dissolution rate.[8][9] - Prepare
an inclusion complex with
cyclodextrins.[10][11] -

Develop a lipid-based
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formulation, such as a self-
microemulsifying drug delivery
system (SMEDDS).[6]

Difficulty in preparing a stable C 87's inherent hydrophobicity

aqueous formulation for leads to rapid precipitation in

intravenous administration. aqueous vehicles.

- Explore the use of co-
solvents such as polyethylene
glycol 400 (PEG 400).[1] -
Investigate the use of
cyclodextrins to form a soluble
inclusion complex.[11] -
Consider formulating C 87 as a

nanosuspension.

Quantitative Solubility Data

The solubility of C 87 (Rivaroxaban) in various solvents is summarized below.
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Solvent Solubility Temperature (°C) Reference
Water Practically Insoluble 25 [1]
DMSO ~10 mg/mL Not Specified [2]
87 mg/mL 25 [12]
Dimethylformamide »
~10 mg/mL Not Specified [2]
(DMF)
Acetone Slightly Soluble Not Specified [1]
Polyethylene Glycol ) .
Slightly Soluble Not Specified [1]
400
1:1 DMSO:PBS (pH .
~0.5 mg/mL Not Specified [2]
7.2)
. Varies with
Acetonitrile 273.15 - 318.15 [13]
temperature
Varies with
Methyl Acetate 273.15 - 318.15 [13]
temperature
1-Methyl-2- Varies with
- 273.15 - 323.15 [14]
pyrrolidinone temperature

Experimental Protocols

Protocol 1: Preparation of a C 87 Solid Dispersion by
Solvent Evaporation Method

This protocol describes the preparation of a solid dispersion of C 87 with Polyethylene Glycol
(PEG) 4000 to enhance its dissolution rate.[8][15]

Materials:
e C 87 (Rivaroxaban) powder

e Polyethylene Glycol (PEG) 4000
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Dichloromethane (DCM)

Mortar and pestle

Rotary evaporator

Sieve (30-mesh)

Procedure:

Weigh the desired amounts of C 87 and PEG 4000 in a weight-to-weight ratio (e.g., 1:1, 1:2,
or 1:3).[8][15]

Dissolve both C 87 and PEG 4000 in a suitable volume of dichloromethane in a round-
bottom flask.

Attach the flask to a rotary evaporator and evaporate the solvent under vacuum at a
controlled temperature (e.g., 40°C).

Continue the evaporation until a solid mass is formed on the wall of the flask.

Further dry the solid mass in a vacuum oven at room temperature to remove any residual
solvent.

Scrape the dried solid dispersion from the flask.

Gently grind the solid dispersion using a mortar and pestle.

Pass the resulting powder through a 30-mesh sieve to obtain a uniform particle size.[8]

Store the prepared solid dispersion in a desiccator until further use.

Protocol 2: In Vitro Dissolution Study of C 87 and its
Formulations

This protocol outlines a standard procedure for evaluating the dissolution rate of C 87 and its

enhanced solubility formulations.[8][16]
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Apparatus and Reagents:

USP Dissolution Apparatus 2 (Paddle type)

Dissolution medium: 900 mL of pH 4.5 acetate buffer containing 0.5% w/v Sodium Lauryl
Sulfate (SLS).[8][16]

C 87 pure drug or formulation equivalent to a specific dose.

UV-Vis Spectrophotometer.

Procedure:

Set up the dissolution apparatus and maintain the temperature of the dissolution medium at
37 £ 0.5°C.

Set the paddle rotation speed to 50 rpm.[8][16]
Add 900 mL of the pre-warmed dissolution medium to each dissolution vessel.
Introduce a weighed amount of C 87 pure drug or its formulation into each vessel.

Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time intervals
(e.g., 5, 10, 15, 30, 45, and 60 minutes).

Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution
medium.

Filter the withdrawn samples through a 0.45 um syringe filter.

Analyze the concentration of C 87 in the filtered samples using a UV-Vis spectrophotometer
at the wavelength of maximum absorbance (Amax) for C 87 (approximately 250 nm).[16]

Calculate the cumulative percentage of drug dissolved at each time point.

Visualizations
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C 87 Mechanism of Action: Inhibition of the Coagulation
Cascade
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Click to download full resolution via product page

Caption: C 87 directly inhibits Factor Xa, a critical enzyme in the coagulation cascade.

Experimental Workflow: Solubility Enhancement of C 87
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Caption: A logical workflow for addressing the solubility challenges of C 87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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